Cas no 4291-07-0 (4-(5-phenyl-1,3,4-thiadiazol-2-yl)pyridine)

• Product Name: 4-(5-phenyl-1,3,4-thiadiazol-2-yl)pyridine
• CAS No: 4291-07-0
• MF: C₁₃H₉N₃S
• MW: 239.295660734177
• CID: 1517253
• PubChem ID: 77971
• Update Time: 2025-04-21

4-(5-phenyl-1,3,4-thiadiazol-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(5-phenyl-1,3,4-thiadiazol-2-yl)pyridine
• pyridine, 4-(5-phenyl-1,3,4-thiadiazol-2-yl)-
• 2-(4-Pyridyl)-5-phenyl-1,3,4-thiadiazole
• 4291-07-0
• RKUOWPNMWKCGSW-UHFFFAOYSA-N
• BRN 0612847
• 1,3,4-Thiadiazole, 2-(4-pyridyl)-5-phenyl-
• DTXSID90962789
• 2-phenyl-5-pyridin-4-yl-1,3,4-thiadiazole

• Inchi： 1S/C13H9N3S/c1-2-4-10(5-3-1)12-15-16-13(17-12)11-6-8-14-9-7-11/h1-9H
• InChI Key： RKUOWPNMWKCGSW-UHFFFAOYSA-N
• SMILES： S1C(C2C=CN=CC=2)=NN=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 239.05187
• Monoisotopic Mass: 239.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.9A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.265
• Boiling Point: 437.6°C at 760 mmHg
• Flash Point: 212.7°C
• Refractive Index: 1.639
• PSA: 38.67